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Compound of Interest

Compound Name: LysoFP-NO2

Cat. No.: B3026194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of LysoFP-NO2, a fluorescent probe for

lysosomal carbon monoxide, with other established lysosomal markers. The focus is on

colocalization analysis, a key technique for validating the specific targeting of probes and

understanding subcellular localization. This document offers supporting experimental data for

alternative probes to serve as a benchmark, detailed protocols for common lysosomal labeling

techniques, and a visual representation of the experimental workflow.

Data Presentation: Comparative Colocalization of
Lysosomal Probes
While direct quantitative colocalization data for LysoFP-NO2 with other lysosomal markers is

not readily available in the literature, this table presents colocalization data for well-established

lysosomal probes with known lysosomal markers. This information serves as a reference for

the expected degree of colocalization for a reliable lysosomal probe. The Pearson's Correlation

Coefficient (PCC) is a statistical measure of the linear correlation between the fluorescence

intensities of two different probes in the same image, with a value of +1 indicating perfect

correlation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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